![molecular formula C6H6BrNO2 B1509805 5-Bromo-6-methoxypyridin-3-ol CAS No. 1299312-97-2](/img/structure/B1509805.png)
5-Bromo-6-methoxypyridin-3-ol
Overview
Description
5-Bromo-6-methoxypyridin-3-ol is a chemical compound with the molecular formula C6H6BrNO2 . It has a molecular weight of 204.02 g/mol.
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6BrNO2/c1-10-6-5(7)2-4(9)3-8-6/h2-3,9H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerated environment . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Chemical Properties
- 5-Bromo-6-methoxypyridin-3-ol is utilized in the synthesis of various chemical compounds. For example, an efficient synthesis method was developed for 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a molecule with potential as a dopamine and serotonin receptor antagonist (Hirokawa, Horikawa, & Kato, 2000).
- Another study described the synthesis of 5-functionalised 2-methoxypyridines from 5-bromo-2-methoxypyridine, demonstrating the versatility of this compound in chemical reactions (Sośnicki, 2009).
Role in Antiviral Research
- The compound also finds application in antiviral research. 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, which can be synthesized using derivatives of this compound, have shown inhibitory activity against retrovirus replication in cell culture (Hocková et al., 2003).
Cancer Research
- In cancer research, certain bromido gold complexes containing 2-methoxypyridin-5-yl residues, which can be derived from this compound, showed promising activity against resistant ovarian cancer cell lines (Gallati et al., 2020).
Application in Ligand Synthesis
- The compound is instrumental in the synthesis of organosilicon-linked 2-methoxypyridines, useful for constructing molecular structures with potential applications in various fields (Struk et al., 2016).
Development of Novel Pharmaceuticals
- It's also involved in the development of novel pharmaceuticals. For instance, it serves as a key intermediate in the synthesis of certain pyridine and pyrimidin-2-yl acetates with potential therapeutic applications (Morgentin et al., 2009).
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 5-Bromo-6-methoxypyridin-3-ol are currently unknown
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown . Understanding these effects requires detailed studies of the compound’s interaction with its biological targets.
Biochemical Analysis
Biochemical Properties
It is known that the compound can participate in Suzuki–Miyaura cross-coupling reactions . This type of reaction involves the formation of carbon-carbon bonds and is widely used in organic chemistry
Molecular Mechanism
It is known to participate in Suzuki–Miyaura cross-coupling reactions
Properties
IUPAC Name |
5-bromo-6-methoxypyridin-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO2/c1-10-6-5(7)2-4(9)3-8-6/h2-3,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPLHBPPGBOMBRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80738137 | |
Record name | 5-Bromo-6-methoxypyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80738137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1299312-97-2 | |
Record name | 5-Bromo-6-methoxypyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80738137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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